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Compound of Interest

Compound Name: 2-(4-Aminophenyl)ethanol

Cat. No.: B7734205

An In-depth Technical Guide to 2-(4-
Aminophenyl)ethanol

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 2-(4-Aminophenyl)ethanol
(CAS No. 104-10-9), a versatile bifunctional molecule of significant interest in organic
synthesis, materials science, and pharmaceutical development. This guide covers its core
chemical properties, structural identifiers, detailed experimental protocols for its synthesis and
characterization, and its applications.

Chemical Identity and Structure

2-(4-Aminophenyl)ethanol, also known as 4-aminophenethyl alcohol, is an aromatic
compound featuring both a primary amine and a primary alcohol functional group. This
structure makes it a valuable building block for creating more complex molecules.[1][2][3] Its
key identifiers are summarized below.

/I Central Structure Node structure [ label="2-(4-Aminophenyl)ethanol\n{CsH11NO | MW:
137.18 g/mol }", shape="octagon", fillcolor="#4285F4", fontcolor="#FFFFFF", fontsize="12",
penwidth="2"];
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/Il ldentifier Nodes cas [label="{CAS Number | 104-10-9}", fillcolor="#F1F3F4",
fontcolor="#202124"]; iupac [label="{IUPAC Name | 2-(4-aminophenyl)ethanol}",
fillcolor="#F1F3F4", fontcolor="#202124"]; smiles [label="{SMILES | Nclccc(CCO)cc1}",
fillcolor="#F1F3F4", fontcolor="#202124"]; inchi [label="{InChl | 1S/C8H11NO/c9...}",
fillcolor="#F1F3F4", fontcolor="#202124"]; inchikey [label="{InChIKey | QXHDYMUPPXAMPQ-
UHFFFAQOYSA-N}", fillcolor="#F1F3F4", fontcolor="#202124"]; synonym [label="{Synonyms | 4-
Aminophenethyl Alcohol | p-Aminophenylethanol}", fillcolor="#F1F3F4", fontcolor="#202124"];

/I Central Structure Node structure [ label="2-(4-Aminophenyl)ethanol\n{CsH11NO | MW:
137.18 g/mol }", shape="octagon", fillcolor="#4285F4", fontcolor="#FFFFFF", fontsize="12",
penwidth="2" ];

/Il ldentifier Nodes cas [label="{CAS Number | 104-10-9}", fillcolor="#F1F3F4",
fontcolor="#202124"]; iupac [label="{IUPAC Name | 2-(4-aminophenyl)ethanol}",
fillcolor="#F1F3F4", fontcolor="#202124"]; smiles [label="{SMILES | Nclccc(CCO)cc1}",
fillcolor="#F1F3F4", fontcolor="#202124"]; inchi [label="{InChI | 1S/C8H11NO/c9...}",
fillcolor="#F1F3F4", fontcolor="#202124"]; inchikey [label="{InChiKey | QXHDYMUPPXAMPQ-
UHFFFAOYSA-N}", fillcolor="#F1F3F4", fontcolor="#202124"]; synonym [label="{Synonyms | 4-
Aminophenethyl Alcohol | p-Aminophenylethanol}", fillcolor="#F1F3F4", fontcolor="#202124"];

I/l Edges edge [color="#5F6368", arrowhead="normal", penwidth="1.5"]; structure -> cas;
structure -> iupac; structure -> smiles; structure -> inchi; structure -> inchikey; structure ->
synonym; } Caption: Relationship between the chemical structure and its key identifiers.
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Identifier Type Value
IUPAC Name 2-(4-aminophenyl)ethanol[4]
4-Aminophenethyl alcohol, p-
Synonyms )
Aminophenylethanol[1][5][6]
CAS Number 104-10-9[1][7]
Molecular Formula CsH11NOJ[1][7]
Molecular Weight 137.18 g/mol [1][7]
SMILES Nclcec(CCO)ccl[2][8][9]
inchi InChl=1S/C8H11NO/c9-8-3-1-7(2-4-8)5-6-
n
10/h1-4,10H,5-6,9H2[1][2][4]
InChiKey QXHDYMUPPXAMPQ-UHFFFAOYSA-N[1][2][4]

Physicochemical Properties

The physical and chemical properties of 2-(4-Aminophenyl)ethanol are crucial for its handling,
storage, and application in various reactions. It typically appears as a white to light brown
crystalline solid.[5][10]

Property Value

Melting Point 107-110 °C[1][6][7]
Boiling Point 255 °C[1][6][7]
Density (estimate) 1.063 g/cm3[1][7]
pKa (Predicted) 15.05 £ 0.10[1][7]
Refractive Index (estimate) 1.5470[1][7]

Soluble in methanol and other highly polar

Solubility solvents.[1][6][7]

. Keep in a dark place, under an inert
Storage Conditions
atmosphere, at room temperature.[1][11]
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Experimental Protocols

The most common synthetic route to 2-(4-Aminophenyl)ethanol is the chemical reduction of
the nitro group of a suitable precursor, such as 2-(4-nitrophenyl)ethanol. Various catalytic
systems can be employed for this transformation.

Catalytic hydrogenation of 2-(4-nitrophenyl)ethanol is a clean and efficient method for preparing
2-(4-Aminophenyl)ethanol. Palladium on carbon (Pd/C) is a commonly used catalyst.[12]

Methodology:

o Reaction Setup: A pressure reactor is charged with 2-(4-nitrophenyl)ethanol (1 equivalent),
5-10% Pd/C catalyst (typically 5-10% by weight of the starting material), and a solvent such
as ethanol or methanol.[12][13]

e Hydrogenation: The reactor is sealed, purged with nitrogen, and then pressurized with
hydrogen gas (e.g., to 2 MPa).[12] The reaction mixture is stirred vigorously at a controlled
temperature (e.g., 40 °C) for several hours (e.g., 3-12 hours).[12]

e Monitoring: The reaction progress is monitored by an appropriate technique, such as Thin-
Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS), to
confirm the complete consumption of the starting material.

o Work-up: Upon completion, the reactor is depressurized, and the reaction mixture is filtered
through a pad of celite to remove the Pd/C catalyst.

« |solation: The filtrate is concentrated under reduced pressure using a rotary evaporator to
remove the solvent.

 Purification: The resulting solid residue can be further purified by recrystallization from a
suitable solvent (e.g., ethanol) to yield pure 2-(4-Aminophenyl)ethanol as white crystals.[7]
[12]

/I Workflow {start_material, catalyst, hydrogen} -> reaction [style=invis]; start_material ->
reaction [lhead=cluster_reaction, minlen=2]; catalyst -> reaction [lhead=cluster_reaction,
minlen=2]; hydrogen -> reaction [Ihead=cluster_reaction, minlen=2]; reaction -> filtration;
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filtration -> concentration; concentration -> purification; purification -> product; } Caption:
General workflow for the synthesis and purification of the title compound.

To confirm the identity and purity of the synthesized product, several analytical techniques are
employed.

Methodology:
e Nuclear Magnetic Resonance (NMR) Spectroscopy:

o Sample Preparation: Dissolve 5-10 mg of the sample in a deuterated solvent (e.g., CDCIs
or DMSO-ds).

o H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic
protons (typically in the range of & 6.6-7.0 ppm), the two methylene (-CHz-) groups (6 2.6
and 3.6 ppm), and the amine and hydroxyl protons.[7]

o 18C NMR: The carbon spectrum will confirm the presence of the eight unique carbon atoms
in the molecule.[7]

e Infrared (IR) Spectroscopy:

o Sample Preparation: The sample can be analyzed as a KBr pellet or using an Attenuated
Total Reflectance (ATR) accessory.

o Expected Peaks: The IR spectrum will show characteristic absorption bands for N-H
stretching of the primary amine (around 3300-3400 cm™—1), O-H stretching of the alcohol
(broad peak around 3200-3600 cm~1), C-H stretching (aromatic and aliphatic), and C=C
stretching of the aromatic ring (around 1500-1600 cm~—1).[7]

» Purity Analysis (GC/HPLC):

o Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC) can be
used to determine the purity of the final compound, with typical purities exceeding 98%.[5]
[14]

Applications and Reactivity
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2-(4-Aminophenyl)ethanol is a key intermediate in various fields due to its dual functionality.

o Polymer Chemistry: It serves as a non-symmetric monomer in the preparation of ordered
polymers, such as head-to-head poly(amide-ester)s.[1][2][10]

o Materials Science: It has been used for the functionalization of graphene nanoplatelets,
which can enhance the mechanical and thermal properties of polyurethane nanocomposites.
[11[2][10]

e Organic Synthesis: It is a precursor in the synthesis of other valuable chemicals, such as 4-
aminostyrene.[1][2][10]

» Drug Development: In modern pharmacology, it is utilized as a linker molecule in the
synthesis of Proteolysis Targeting Chimeras (PROTACS).[15] PROTACSs are novel
therapeutic agents designed to selectively degrade target proteins within cells.[15]

o Flavor and Fragrance: The compound is also used in the formulation of various food and
cosmetic fragrances, including honey, peach, and floral scents.[7]

Safety and Handling

2-(4-Aminophenyl)ethanol is classified as an irritant.[10] It can cause skin irritation (H315),
serious eye irritation (H319), and may cause respiratory irritation (H335).[1][4][8]

o Personal Protective Equipment (PPE): Appropriate PPE, including gloves, safety goggles
(eyeshields), and a dust mask (e.g., type N95), should be worn when handling the
compound.[8]

» Handling Precautions: Avoid breathing dust. Use only in a well-ventilated area. Avoid contact
with skin and eyes.[1]

o Storage: Store in a tightly sealed container in a dry, cool, and well-ventilated place, away
from oxidizing agents.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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